Cas no 84118-71-8 (2-Buten-1-one,1,3-bis(2-methylphenyl)-)

• Product Name: 2-Buten-1-one,1,3-bis(2-methylphenyl)-
• CAS No: 84118-71-8
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 733568
• PubChem ID: 6180239
• Update Time: 2025-04-19

2-Buten-1-one,1,3-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,1,3-bis(2-methylphenyl)-
• (E)-1,3-bis(2-methylphenyl)but-2-en-1-one
• DTXSID70422174
• NSC405240
• NSC-405240
• 84118-71-8

• Inchi： 1S/C18H18O/c1-13-8-4-6-10-16(13)15(3)12-18(19)17-11-7-5-9-14(17)2/h4-12H,1-3H3/b15-12+
• InChI Key： OYHYMUOTOFEWJC-NTCAYCPXSA-N
• SMILES： O=C(/C=C(\C)/C1C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 250.136
• Monoisotopic Mass: 250.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 5

Experimental Properties

• Density: 1.033
• Boiling Point: 385.5°Cat760mmHg
• Flash Point: 166.6°C
• Refractive Index: 1.574
• PSA: 17.07000
• LogP: 4.58960